Cas no 2171747-87-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(methylsulfanyl)cyclohexylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(methylsulfanyl)cyclohexylcarbamoyl}propanoic acid
• CAS No: 2171747-87-6
• MF: C₂₆H₃₀N₂O₅S
• MW: 482.591805934906
• CID: 6148282
• PubChem ID: 165541273
• Update Time: 2025-06-07

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(methylsulfanyl)cyclohexylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(methylsulfanyl)cyclohexylcarbamoyl}propanoic acid
• EN300-1479418
• 2171747-87-6
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[2-(methylsulfanyl)cyclohexyl]carbamoyl}propanoic acid

• Inchi： 1S/C26H30N2O5S/c1-34-23-13-7-6-12-21(23)27-25(31)22(14-24(29)30)28-26(32)33-15-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-5,8-11,20-23H,6-7,12-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： ZVQUJMYDZKJEDF-UHFFFAOYSA-N
• SMILES： S(C)C1CCCCC1NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 482.18754324g/mol
• Monoisotopic Mass: 482.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 130Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(methylsulfanyl)cyclohexylcarbamoyl}propanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(methylsulfanyl)cyclohexylcarbamoyl}propanoic Acid (CAS No. 2171747-87-6)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(methylsulfanyl)cyclohexylcarbamoyl}propanoic acid (CAS No. 2171747-87-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Cys-Cha-OH, is a derivative of cysteine and cyclohexylalanine, both of which are important amino acids in the synthesis of peptides and proteins. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal, making this compound a valuable reagent in the development of bioactive peptides and peptidomimetics.

The Fmoc-Cys-Cha-OH molecule features a unique combination of functional groups that contribute to its chemical and biological properties. The Fmoc group, attached to the amino terminus, provides protection against premature reactions during synthesis, ensuring the integrity of the peptide chain. The cysteine residue, with its thiol (-SH) group, can participate in disulfide bond formation, which is crucial for the structural stability and function of many proteins. The cyclohexylalanine (Cha) residue, a non-natural amino acid, introduces a bulky hydrophobic side chain that can enhance the solubility and stability of peptides in biological systems.

Recent studies have highlighted the potential applications of Fmoc-Cys-Cha-OH in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that peptides containing this compound exhibit enhanced cell-penetrating properties, making them suitable for drug delivery applications. The hydrophobic nature of the cyclohexylalanine residue facilitates the crossing of cell membranes, while the cysteine residue can form disulfide bonds with target proteins or other peptides, enhancing their biological activity.

In another study published in *Bioorganic & Medicinal Chemistry Letters*, researchers explored the use of Fmoc-Cys-Cha-OH in the development of peptidomimetics for cancer therapy. The compound was incorporated into a series of cyclic peptides designed to inhibit specific protein-protein interactions involved in cancer progression. The results showed that these peptides exhibited potent anti-tumor activity both in vitro and in vivo, suggesting that Fmoc-Cys-Cha-OH could be a valuable building block for designing novel cancer therapeutics.

The synthetic route for Fmoc-Cys-Cha-OH involves several well-established chemical transformations. The first step typically involves the protection of cysteine with the Fmoc group using diisopropylcarbodiimide (DIC) and 1-hydroxybenzotriazole (HOBt) as coupling reagents. This is followed by the coupling of the protected cysteine with cyclohexylalanine using similar conditions. The final step involves deprotection to yield the desired product. The purity and yield of Fmoc-Cys-Cha-OH can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and reaction time.

The physical and chemical properties of Fmoc-Cys-Cha-OH have been extensively characterized. It is a white crystalline solid with a molecular weight of 453.56 g/mol. The compound is soluble in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), but has limited solubility in water due to its hydrophobic nature. Its melting point is reported to be around 150°C, and it exhibits characteristic absorption peaks in UV/Vis spectroscopy due to the presence of the fluorene moiety.

In terms of safety and handling, Fmoc-Cys-Cha-OH should be stored under dry conditions at room temperature to prevent degradation. It is recommended to handle this compound with care, using appropriate personal protective equipment (PPE) such as gloves and safety goggles to avoid skin contact or inhalation. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound.

The future prospects for Fmoc-Cys-Cha-OH are promising. Ongoing research is focused on expanding its applications in drug discovery and development, particularly in areas such as targeted drug delivery, protein engineering, and synthetic biology. Additionally, efforts are being made to improve its synthetic accessibility and reduce production costs, which could facilitate its broader adoption in industrial settings.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(methylsulfanyl)cyclohexylcarbamoyl}propanoic acid (CAS No. 2171747-87-6) represents an important reagent in modern medicinal chemistry and pharmaceutical research. Its unique combination of functional groups makes it a versatile building block for the synthesis of bioactive peptides and peptidomimetics with potential therapeutic applications. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly significant role in the development of novel therapeutic agents.